Cas no 53478-40-3 (N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide)

• Product name: N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide
• CAS No: 53478-40-3
• MF: C₂₂H₂₁N₃O₃S
• MW: 407.48544
• CID: 1583763
• PubChem ID: 148642

N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide
• N-[3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl]methanesulfonamide
• CHEMBL42894
• 53478-40-3
• BRN 0458423
• Methanesulfon-m-anisidide, 4'-((3-methyl-9-acridinyl)amino)-
• DTXSID50201661
• Methanesulfonanilide, 3'-methoxy-4'-((3-methyl-9-acridinyl)amino)-
• 3'-Methoxy-4'-((3-methyl-9-acridinyl)amino)methanesulfonanilide

• Inchi： InChI=1S/C22H21N3O3S/c1-14-8-10-17-20(12-14)23-18-7-5-4-6-16(18)22(17)24-19-11-9-15(13-21(19)28-2)25-29(3,26)27/h4-13,25H,1-3H3,(H,23,24)
• InChI Key： IMBULFIMKJKFCW-UHFFFAOYSA-N
• SMILES： CC1=CC2=NC3=CC=CC=C3C(=C2C=C1)NC4=C(C=C(C=C4)NS(=O)(=O)C)OC

Computed Properties

• Exact Mass: 407.13053
• Monoisotopic Mass: 407.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 80.32